Cas no 1807117-88-9 (6-Bromo-2-hydroxypyridine-3-acetic acid)

• Product Name: 6-Bromo-2-hydroxypyridine-3-acetic acid
• CAS No: 1807117-88-9
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4900981
• Update Time: 2025-07-02

6-Bromo-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-hydroxypyridine-3-acetic acid

• Inchi： 1S/C7H6BrNO3/c8-5-2-1-4(3-6(10)11)7(12)9-5/h1-2H,3H2,(H,9,12)(H,10,11)
• InChI Key： AKSKMSLJSXRTMC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N1)=O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4

Additional information on 6-Bromo-2-hydroxypyridine-3-acetic acid

Comprehensive Overview of 6-Bromo-2-hydroxypyridine-3-acetic acid (CAS No. 1807117-88-9): Properties, Applications, and Research Insights

6-Bromo-2-hydroxypyridine-3-acetic acid (CAS No. 1807117-88-9) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This brominated pyridine derivative features a hydroxyl group and an acetic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₇H₆BrNO₃, and unique structure have attracted attention in drug discovery, particularly for designing kinase inhibitors and anti-inflammatory agents.

Recent studies highlight the growing demand for 6-Bromo-2-hydroxypyridine-3-acetic acid in medicinal chemistry, driven by its role in optimizing drug candidates targeting metabolic disorders. Researchers frequently search for "synthesis of brominated pyridine derivatives" or "applications of 6-Bromo-2-hydroxypyridine-3-acetic acid in drug development," reflecting its industrial importance. The compound’s chelating properties also make it valuable in catalysis and material science, aligning with trends in sustainable chemistry.

From a technical perspective, CAS 1807117-88-9 exhibits moderate solubility in polar solvents like DMSO and methanol, which is critical for its use in high-throughput screening assays. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in academic forums. Its stability under ambient conditions further enhances its utility as a building block for complex molecular architectures.

The compound’s relevance extends to crop protection, where derivatives of 6-Bromo-2-hydroxypyridine-3-acetic acid are explored as eco-friendly pesticide alternatives. This aligns with global searches for "green agrochemicals" and "sustainable farming solutions." Additionally, its potential in bioconjugation for diagnostic probes addresses emerging needs in precision medicine.

In summary, 6-Bromo-2-hydroxypyridine-3-acetic acid (CAS No. 1807117-88-9) bridges multiple disciplines, from pharmaceutical R&D to environmental science. Its adaptability to current research trends—such as fragment-based drug design and green chemistry—ensures sustained interest. For laboratories seeking reliable chemical intermediates, this compound offers a balance of reactivity and stability, underscored by rigorous quality control protocols.